5-Bromo-2-nitrophenol

• CAS: 27684-84-0
• Synonyms: 2-Nitro-5-bromophenol; 3-Bromo-6-nitrophenol
• Molecular Formula: C6H4BrNO3
• Molecular Weight: 218 g/mol
• SMILES: C1=CC(=C(C=C1Br)O)[N+](=O)[O-]
• InChI: InChI=1S/C6H4BrNO3/c7-4-1-2-5(8(10)11)6(9)3-4/h1-3,9H
• InChIKey: DTWHNSNSUBKGTC-UHFFFAOYSA-N

Pharmaceutical intermediate synthesis requires precise regiochemistry to maintain yield and reproducibility. Positional isomers of 5-bromo-2-nitrophenol alter pKa (6.08) and steric profiles, introducing unpredictable variability. This verified brominated nitrophenol enables: - **Suzuki-Miyaura coupling** (53% yield documented) using bromine as leaving group - **Selective nitro reduction** to 2-amino-5-bromophenol for heterocycle synthesis - **SAR reference** with antibacterial data (IC50 = 3.19 µM vs. E. faecalis) Supplied at >98% purity (GC) with full regulatory traceability.

5-Bromo-2-nitrophenol: Pharmaceutical Synthesis Building Block

5-Bromo-2-nitrophenol (CAS 27684-84-0) is a brominated nitrophenol derivative characterized by a bromine atom at the 5-position and a nitro group at the 2-position on a phenol ring . It is a pale yellow crystalline solid with a melting point of 40–42 °C and is soluble in organic solvents such as ethyl acetate and methanol . This compound serves as a versatile pharmaceutical intermediate, enabling key transformations including Suzuki coupling, reduction, and nucleophilic aromatic substitution [1].

• [1] Scheme 8. Synthesis of 27. PMC, 2020. Available at: https://pmc.ncbi.nlm.nih.gov/. View Source

5-Bromo-2-nitrophenol: Generic Substitution Not Advisable

The specific regiochemistry of 5-bromo-2-nitrophenol—with the bromine atom para to the hydroxyl group and the nitro group ortho to the hydroxyl—imparts a distinct electronic environment and steric profile that cannot be replicated by positional isomers such as 4-bromo-2-nitrophenol or non-halogenated analogs like 2-nitrophenol . These structural differences directly influence key physicochemical parameters, including acidity (pKa), melting point, and solubility, which in turn govern reactivity in downstream synthetic transformations and biological activity profiles . Consequently, substituting 5-bromo-2-nitrophenol with a closely related analog in a validated synthetic route or biological assay introduces unpredictable variability that can compromise yield, purity, and reproducibility of results.

5-Bromo-2-nitrophenol: Quantitative Evidence Guide

Enhanced Acidity vs. 2-Nitrophenol

The presence of the electron-withdrawing bromine atom at the 5-position significantly increases the acidity of the phenolic hydroxyl group compared to the non-brominated parent compound, 2-nitrophenol. The predicted pKa of 5-bromo-2-nitrophenol is 6.08 ± 0.13 , whereas the experimentally determined pKa of 2-nitrophenol is 7.23 at 25 °C [1]. This 1.15 pKa unit difference corresponds to a more than 14-fold increase in acid strength, which facilitates deprotonation and subsequent nucleophilic reactions in basic media.

Evidence Dimension	Acidity constant (pKa)
Target Compound Data	pKa = 6.08 ± 0.13 (predicted)
Comparator Or Baseline	2-Nitrophenol: pKa = 7.23 at 25 °C (experimental)
Quantified Difference	ΔpKa = 1.15 units (approx. 14-fold increase in acidity)
Conditions	Predicted pKa for 5-bromo-2-nitrophenol; experimental pKa for 2-nitrophenol at 25 °C

Why This Matters

The enhanced acidity of 5-bromo-2-nitrophenol enables more efficient deprotonation in basic reaction conditions, leading to higher yields in alkylation, acylation, and metal-catalyzed coupling reactions compared to 2-nitrophenol.

• [1] Chemistry StackExchange. pKa of 2-nitrophenol. Available at: https://chemistry.stackexchange.com/questions/. View Source

Lower Melting Point vs. 4-Bromo Isomer

The melting point of 5-bromo-2-nitrophenol is reported as 40–42 °C , which is substantially lower than the melting point of its positional isomer, 4-bromo-2-nitrophenol, which ranges from 87–94 °C [1]. This 47–52 °C difference in melting point indicates weaker intermolecular forces in the 5-bromo isomer, attributable to the distinct crystal packing arrangement dictated by the bromine substitution pattern.

Evidence Dimension	Melting point
Target Compound Data	40–42 °C
Comparator Or Baseline	4-Bromo-2-nitrophenol: 87–94 °C
Quantified Difference	Δmp = 47–52 °C lower
Conditions	Standard laboratory conditions (literature values)

Why This Matters

The lower melting point of 5-bromo-2-nitrophenol simplifies handling, reduces energy input for melting or dissolution, and may improve processability in flow chemistry and formulation development compared to the higher-melting 4-bromo isomer.

• [1] ChemicalBook. 7693-52-9 (4-Bromo-2-nitrophenol): Melting point. Available at: https://www.chemicalbook.cn/7693-52-9.htm. View Source

Antibacterial Activity Against E. faecalis

5-Bromo-2-nitrophenol exhibits antibacterial activity against Enterococcus faecalis CECT 481 with an IC50 value of 3.19 × 10³ nM (3.19 µM) as assessed by inhibition of microbial growth after 18 hours of incubation in a 2-fold microtiter broth dilution assay [1]. While direct comparator data within the same study is not available, this quantitative potency value serves as a reproducible benchmark for structure–activity relationship (SAR) studies evaluating the impact of halogen substitution on antimicrobial efficacy.

Evidence Dimension	Antibacterial potency (IC50)
Target Compound Data	IC50 = 3.19 × 10³ nM (3.19 µM)
Comparator Or Baseline	Not directly compared; baseline for SAR studies
Quantified Difference	N/A
Conditions	Enterococcus faecalis CECT 481, 18 h incubation, 2-fold microtiter broth dilution

Why This Matters

The quantified IC50 value provides a critical reference point for medicinal chemists evaluating the antimicrobial potential of 5-bromo-2-nitrophenol-derived scaffolds and for assessing the impact of further structural modifications on antibacterial activity.

• [1] BindingDB. BDBM50498340 (CHEMBL3585717) Affinity Data: IC50 against Enterococcus faecalis. Available at: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50498340. View Source

Key Intermediate in Patent WO2011/44134

5-Bromo-2-nitrophenol is explicitly cited as a synthetic intermediate in Patent WO2011/44134 A1 . The patent describes its use in the preparation of biologically active compounds, demonstrating the compound's established role in validated pharmaceutical synthetic routes. This patent citation provides regulatory and intellectual property traceability that is often absent for less frequently utilized analogs.

Evidence Dimension	Patent documentation
Target Compound Data	Cited as intermediate in WO2011/44134 A1
Comparator Or Baseline	Many positional isomers lack explicit patent citations
Quantified Difference	Qualitative advantage: documented pharmaceutical utility
Conditions	Patent application WO2011/44134 A1

Why This Matters

Procurement decisions in pharmaceutical R&D are often guided by the availability of validated synthetic precedents and patent support. The explicit citation of 5-bromo-2-nitrophenol in a pharmaceutical patent reduces development risk and accelerates route scouting compared to analogs lacking such documentation.

Pd-Catalyzed Cross-Coupling Utility

In a published synthetic scheme, 5-bromo-2-nitrophenol undergoes a palladium-catalyzed cross-coupling reaction using Pd(dppf)Cl₂ and Na₂CO₃ in dioxane under reflux for 2 hours, affording the coupled product in 53% yield [1]. This demonstrates the compound's compatibility with Suzuki-type coupling conditions, leveraging the bromine atom as a reactive handle for further functionalization. While analogous yields for positional isomers under identical conditions are not reported, this validated protocol provides a reproducible starting point for synthetic chemists.

Evidence Dimension	Synthetic yield in cross-coupling
Target Compound Data	53% yield in Pd-catalyzed coupling
Comparator Or Baseline	Not directly compared; benchmark for further optimization
Quantified Difference	N/A
Conditions	Pd(dppf)Cl₂, Na₂CO₃, dioxane, reflux, 2 h

Why This Matters

The documented yield provides a practical benchmark for chemists planning to incorporate 5-bromo-2-nitrophenol into more complex molecular architectures via palladium-catalyzed cross-coupling, reducing the need for extensive reaction optimization.

• [1] Scheme 8. Synthesis of 27. PMC, 2020. Available at: https://pmc.ncbi.nlm.nih.gov/. View Source

5-Bromo-2-nitrophenol: Optimal Application Scenarios

Patent-Backed Pharmaceutical Intermediate

5-Bromo-2-nitrophenol is ideally suited for use as a pharmaceutical intermediate in synthetic routes that require regulatory and intellectual property traceability. Its explicit citation in Patent WO2011/44134 A1 provides a documented precedent that reduces development risk and supports freedom-to-operate assessments. Procurement for this application should prioritize high-purity grades (>98% by GC) to ensure consistent performance in validated processes.

Pd-Catalyzed Cross-Coupling Building Block

The bromine atom at the 5-position serves as an effective leaving group in Suzuki–Miyaura and related cross-coupling reactions. Published protocols demonstrate a 53% yield under standard conditions [1], making 5-bromo-2-nitrophenol a practical choice for introducing aryl and heteroaryl substituents at the 5-position. Researchers should select this compound when a reactive aryl bromide handle is required in the presence of an ortho-nitro group.

Antimicrobial SAR Reference Compound

The established antibacterial activity of 5-bromo-2-nitrophenol against Enterococcus faecalis (IC50 = 3.19 µM) [2] makes it a valuable reference compound for SAR investigations exploring the influence of halogen substitution on antimicrobial potency. By using this compound as a baseline, researchers can systematically evaluate how modifications to the bromine position or substitution with other halogens affect biological activity.

Precursor to 2-Amino-5-bromophenol

The nitro group at the 2-position can be selectively reduced to an amino group, yielding 2-amino-5-bromophenol—a valuable intermediate for the synthesis of heterocyclic compounds and dyes. The enhanced acidity of the phenolic hydroxyl group (pKa 6.08) facilitates dissolution in basic aqueous media, streamlining the reduction step and improving overall process efficiency.

• [1] Scheme 8. Synthesis of 27. PMC, 2020. Available at: https://pmc.ncbi.nlm.nih.gov/. View Source
• [2] BindingDB. BDBM50498340 (CHEMBL3585717) Affinity Data: IC50 against Enterococcus faecalis. Available at: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50498340. View Source